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Compound of Interest

Compound Name: Indanocine

Cat. No.: B1236079 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of investigational compounds like Indanocine are paramount for

ensuring laboratory safety and environmental protection. In the absence of specific official

disposal guidelines for Indanocine, a microtubule-binding indanone compound, this guide

provides a comprehensive set of procedures based on best practices for handling similar

chemical entities, such as 1-Indanone. Adherence to these protocols, in conjunction with

institutional and local regulations, is crucial for minimizing risks.

Immediate Safety and Handling Protocols
Before commencing any disposal procedure, it is imperative to handle Indanocine with the

appropriate safety measures. While a specific Safety Data Sheet (SDS) for Indanocine is not

readily available, the safety precautions for the related compound 1-Indanone should be

considered as a minimum standard.

Engineering Controls: All manipulations of Indanocine should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses compliant with NIOSH (US) or EN 166

(EU) standards are mandatory.[1][2][3][4]
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Hand Protection: Chemically resistant gloves should be worn and inspected before each

use. Dispose of contaminated gloves properly after handling.[1][5]

Body Protection: A laboratory coat and other protective clothing are necessary to prevent

skin contact.[1]

Hygiene: Thoroughly wash hands after handling Indanocine. Eating, drinking, or smoking in

areas where the chemical is used is strictly prohibited.[1]

Step-by-Step Disposal Procedure
Under no circumstances should Indanocine or its waste be disposed of down the drain or in

regular trash.[1] The primary and recommended method for disposal is to engage a licensed

disposal company for all surplus and non-recyclable solutions.[1]

Waste Identification and Collection:

Identify all waste streams containing Indanocine, including the pure compound,

contaminated labware (e.g., pipette tips, vials, gloves), and experimental solutions.

Collect this waste in a designated, sturdy, and leak-proof container. The original container,

if in good condition, is a suitable option.[1]

Segregation:

Segregate Indanocine waste from other incompatible chemical wastes.

It should be kept away from oxidizing agents.[2][3][4]

Store acids and bases in separate containers.[1]

Labeling:

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "Indanocine."

The label must also include the approximate quantity of the waste and the date of

accumulation.[1]
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Temporary Storage in the Laboratory:

Store the sealed waste container in a designated and secure "Satellite Accumulation Area"

(SAA).

The SAA must be in a cool, dry, and well-ventilated location, away from heat and sources

of ignition.[1]

Ensure the container remains closed at all times, except when adding waste.[1]

Disposal Request:

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Quantitative Data for the Related Compound 1-
Indanone
The following table summarizes available quantitative data for 1-Indanone. This information

should be used as a precautionary reference for handling Indanocine, as specific data for

Indanocine is not available.

Property Value

Molecular Formula C9H8O

Molecular Weight 132.16 g/mol

Melting Point/Range 38 - 42 °C / 100.4 - 107.6 °F[4]

Boiling Point/Range 243 - 245 °C / 469.4 - 473 °F @ 760 mmHg[4]

Flash Point > 110 °C / > 230 °F[4]

Autoignition Temperature 525 °C / 977 °F[6]

Indanocine Disposal Workflow
The following diagram outlines the decision-making and operational workflow for the proper

disposal of Indanocine.
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Indanocine Disposal Workflow Diagram
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Spill Management
In the event of a spill, immediately evacuate the area if necessary. Wearing the appropriate

PPE, carefully sweep up the solid material, avoiding dust generation. Place the spilled material

into a suitable, closed container for disposal as hazardous waste.

By adhering to these comprehensive procedures, laboratory professionals can ensure the safe

handling and disposal of Indanocine, fostering a secure research environment and upholding

their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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